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Compound of Interest

Compound Name: 2-Methylbenzylsuccinic acid

CAS No.: 19263-11-7

Cat. No.: B3049077

Get Quote

2-Methylbenzylsuccinic acid (C₁₂H₁₄O₄) is a dicarboxylic acid that exists in several isomeric

forms (ortho-, meta-, and para-methylbenzyl).[1][2] While not a household name, this

compound and its analogs are significant in specialized fields. For instance, related molecules,

2-(1-methylalkyl)succinates, are recognized as crucial biomarkers for identifying the anaerobic

degradation of hydrocarbons in environmental science.[3] In medicinal chemistry and drug

development, the succinic acid moiety is often used to improve the solubility and

pharmacokinetic properties of active pharmaceutical ingredients.

This guide provides a comprehensive overview of the safety, handling, and experimental

considerations for 2-Methylbenzylsuccinic acid, with a primary focus on the 2-(2-

Methylbenzyl)succinic acid isomer (CAS No. 19263-11-7), for which the most complete safety

data is publicly available. The principles and protocols outlined herein are designed for

researchers, scientists, and drug development professionals to foster a culture of safety and

experimental integrity.

Hazard Identification and Toxicological Profile
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A thorough understanding of a compound's hazards is the foundation of laboratory safety.

Based on the Globally Harmonized System (GHS), 2-(2-Methylbenzyl)succinic acid is classified

as a hazardous substance. It is crucial to note that, like many research chemicals, its

toxicological properties have not been exhaustively investigated, warranting a cautious

approach.

GHS Classification Summary

Hazard Class Category
Hazard

Statement
Pictogram Signal Word

Acute Toxicity,

Oral
4

H302: Harmful if

swallowed
GHS07 Warning

Skin

Corrosion/Irritatio

n

2
H315: Causes

skin irritation
GHS07 Warning

Serious Eye

Damage/Irritation
2A

H319: Causes

serious eye

irritation

GHS07 Warning

Specific target

organ toxicity —

single exposure

3

H335: May

cause respiratory

irritation

GHS07 Warning

Source: Synthesized from supplier safety data.

Expert Analysis of Hazards:

Irritation (Skin, Eyes, Respiratory): The presence of two carboxylic acid groups makes the

molecule a moderate irritant. Direct contact with skin or mucous membranes can lead to

inflammation, redness, and discomfort.[4][5] The hazard is amplified when handling the

compound as a powder, as dust can be easily inhaled.

Oral Toxicity: The "Harmful if swallowed" classification indicates that accidental ingestion

could lead to adverse health effects.
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Risk Mitigation: Safe Handling and Storage
Protocols
Adherence to rigorous safety protocols is non-negotiable. The following measures are based

on established best practices for handling acidic and irritant chemical solids.[6][7]

Engineering Controls and Personal Protective
Equipment (PPE)
The primary goal is to minimize exposure through a combination of environmental controls and

personal barriers.

Control/PPE Specification Rationale and Best Practices

Ventilation

Use in a well-ventilated area.

For weighing or transfers that

may generate dust, use a

chemical fume hood.

Prevents the accumulation of

airborne dust, minimizing

inhalation risk as stipulated by

precautionary statement P261

(Avoid breathing dust).[8]

Eye Protection

Safety glasses with side-

shields (conforming to EN166

or NIOSH standards).

Protects against accidental

splashes or dust getting into

the eyes, preventing serious

irritation (H319).[7][9]

Hand Protection

Chemically resistant,

impervious gloves (e.g.,

Nitrile).

Prevents direct skin contact

and subsequent irritation

(H315). Gloves must be

inspected before use and

removed correctly to avoid

cross-contamination.[9][10]

Body Protection Standard laboratory coat.
Protects skin and personal

clothing from contamination.
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Proper storage is critical for maintaining the chemical's integrity and preventing hazardous

reactions.

Storage Conditions: Store in a tightly sealed container in a cool, dry, and well-ventilated area.

[6][10] The hygroscopic nature of similar compounds suggests that moisture absorption can

be a problem, potentially leading to degradation.[11]

Incompatible Materials: Avoid contact with strong oxidizing agents and strong bases, which

can cause vigorous or hazardous reactions.[4]

Emergency and First-Aid Procedures
In the event of an exposure, a rapid and informed response is crucial. The following procedures

are aligned with the compound's precautionary statements.

If Inhaled (P304 + P340): Remove the individual to fresh air and keep them in a position

comfortable for breathing. If the person feels unwell, call a POISON CENTER or doctor.

If on Skin (P302 + P352): Immediately wash the affected area with plenty of soap and water.

If skin irritation occurs (P332 + P313), seek medical advice.

If in Eyes (P305 + P351 + P338): Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists (P337 +

P313), get medical attention.

If Swallowed (P301 + P312): Call a POISON CENTER or doctor if you feel unwell. Rinse the

mouth (P330). Do not induce vomiting.

Experimental Workflow: Safe Use in a Laboratory
Setting
To contextualize these safety protocols, we present a generalized workflow for a common

laboratory procedure: the synthesis of a dimethyl ester from 2-Methylbenzylsuccinic acid.

This protocol integrates safety checkpoints directly into the experimental design.

Protocol: Fischer Esterification of 2-Methylbenzylsuccinic Acid
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Reagent Preparation (Fume Hood):

Place a magnetic stir bar in a round-bottom flask.

In a chemical fume hood, carefully weigh and add 2-Methylbenzylsuccinic acid (1.0 eq)

to the flask.

Add dry methanol (approx. 10-20 volumes). The use of excess methanol is crucial as it

serves as both the solvent and the reagent.

Catalyst Addition (Fume Hood):

Slowly and carefully add a catalytic amount of concentrated sulfuric acid (e.g., 0.05 eq) to

the stirring suspension. This is an exothermic step; slow addition prevents excessive heat

generation.

Reaction Setup and Execution:

Attach a reflux condenser to the flask.

Heat the mixture to reflux (approx. 65°C) using a heating mantle.

Allow the reaction to proceed for 4-6 hours, or until the starting material is consumed as

monitored by a suitable technique (e.g., Thin Layer Chromatography).

Work-up and Isolation (Fume Hood):

Cool the reaction mixture to room temperature.

Slowly pour the mixture into a separatory funnel containing a saturated aqueous solution

of sodium bicarbonate to neutralize the acidic catalyst. Caution: This will generate CO₂

gas; vent the funnel frequently.

Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate) three times.

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter,

and concentrate under reduced pressure to obtain the crude product.
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Purification and Waste Disposal:

Purify the crude ester via flash column chromatography if necessary.

Dispose of all chemical waste (aqueous and organic) in appropriately labeled containers

according to institutional and local regulations.[10]

Workflow Visualization
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1. Preparation (Fume Hood)

2. Reaction

3. Work-up (Fume Hood)

4. Final Steps

Weigh 2-Methylbenzylsuccinic Acid

Add Dry Methanol

Slowly Add H₂SO₄ Catalyst
(Caution: Exothermic)

Assemble Reflux Apparatus

Heat to Reflux (65°C)

Monitor by TLC

Cool to RT

Neutralize with NaHCO₃

(Caution: Vent CO₂ Gas)

Extract with Ethyl Acetate

Dry and Concentrate

Purify via Chromatography

Characterize Product

Dispose of Waste Properly

Click to download full resolution via product page

Caption: Fischer Esterification Workflow for 2-Methylbenzylsuccinic Acid.
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Physical and Chemical Properties
A summary of key physical and chemical data is essential for experimental planning.

Property Value Source

Molecular Formula C₁₂H₁₄O₄ [2]

Molecular Weight 222.24 g/mol [1][2]

Physical Form Solid

CAS Number 19263-11-7 (for 2-isomer)

Purity
≥95% (typical for commercial

grade)
[1]

Storage Temperature Room Temperature

Disposal Considerations
Chemical waste must be managed responsibly to protect personnel and the environment.

Unused Product: Dispose of surplus and non-recyclable solutions through a licensed

disposal company.[9] Do not dispose of down the drain.[7]

Contaminated Packaging: Handle uncleaned containers as you would the product itself.[10]

Dispose of them in accordance with official regulations.

This guide serves as a foundational document for the safe handling and use of 2-
Methylbenzylsuccinic acid. It is imperative that all laboratory personnel supplement this

information with institution-specific safety training and always consult the most up-to-date

Safety Data Sheet from their supplier before commencing work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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